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Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides crucial safety and
logistical information for the handling of Kojibiose, a disaccharide inhibitor of plant glucosidase
[.[1] The following procedural guidance is designed to answer specific operational questions
and establish best practices for laboratory safety.

Physicochemical and Hazard Profile

While comprehensive hazard data for Kojibiose is not readily available, it is prudent to treat it
as a compound with unknown potential hazards.[2] It is a white to off-white powder with a
molecular weight of 342.30 g/mol .[3] Kojibiose is soluble in water (5 mg/mL) and should be
stored at -20°C.
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Property Value Source
CAS Number 2140-29-6 [11[3]
Molecular Formula C12H22011 [1]
Molecular Weight 342.30 [11[3]
Appearance White to off-white powder

Solubility 5 mg/mL in water

Storage Temperature -20°C

No specific hazard data
Known Hazards ) [2]
available

Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of any chemical. For Kojibiose, the
recommended personal protective equipment is based on standard laboratory safety protocols
for handling solid chemicals of unknown toxicity.

Equipment Specification Purpose
Hand Protection Nitrile gloves Protects against skin contact.
Safety glasses with side Protects eyes from dust

Eye Protection _ _
shields or goggles particles.

] Prevents contamination of
Body Protection Laboratory coat ]
personal clothing.

) ) Not generally required for Use a dust mask or work in a
Respiratory Protection - ] )
small quantities fume hood if generating dust.

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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» Don appropriate PPE (lab coat, gloves, safety glasses).
 Verify the label information matches the order.

o Store the container in a designated, well-ventilated, and dry area at the recommended
temperature of -20°C.

Handling and Use:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when weighing
or transferring the powder to minimize inhalation of any dust.[2]

Use dedicated spatulas and weighing boats.

Avoid the formation of dust during handling.[2]

After handling, wash hands thoroughly with soap and water.[2]
Spill Management:

 In case of a small spill, wear your PPE and gently sweep the solid material into a labeled
waste container.

e Avoid generating dust.

o Clean the spill area with a wet cloth or paper towel and dispose of the cleaning materials in
the designated waste container.

Disposal:

e Dispose of unused Kojibiose and any contaminated materials (e.g., gloves, weighing paper)
in a designated chemical waste container.

» Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Measures
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In the absence of specific toxicological data, the following general first-aid procedures are

recommended[2]:
Exposure Route First Aid Procedure
) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.
Wash the affected area with soap and plenty of
Skin Contact water. If irritation persists, seek medical
attention.
Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes. If irritation persists, consult a
physician.
) Rinse mouth with water. Do not induce vomiting.
Ingestion

Seek medical attention.

Kojibiose Handling Workflow

The following diagram illustrates the standard operating procedure for handling Kojibiose from
receipt to disposal.
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Kojibiose Handling Workflow
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Caption: Workflow for the safe handling of Kojibiose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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